Cas no 63474-90-8 (3-Mercapto-valine Ethyl Ester Hydrochloride)

• Product Name: 3-Mercapto-valine Ethyl Ester Hydrochloride
• CAS No: 63474-90-8
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 4086735
• PubChem ID: 86737880
• Update Time: 2025-08-04

3-Mercapto-valine Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Valine, 3-mercapto-, ethyl ester, hydrochloride
• 3-Mercapto-valine Ethyl Ester Hydrochloride
• SCHEMBL10655443
• NJLUPDMMNAQKQC-NUBCRITNSA-N
• 63474-90-8
• Penicillamine ethyl ester hydrochloride
• ethyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate;hydrochloride

• Inchi： 1S/C7H15NO2S.ClH/c1-4-10-6(9)5(8)7(2,3)11;/h5,11H,4,8H2,1-3H3;1H/t5-;/m1./s1
• InChI Key： NJLUPDMMNAQKQC-NUBCRITNSA-N
• SMILES： C(OCC)(=O)[C@H](C(S)(C)C)N.[H]Cl

Computed Properties

• Exact Mass: 213.0590276Da
• Monoisotopic Mass: 213.0590276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Mercapto-valine Ethyl Ester Hydrochloride

Comprehensive Analysis of 3-Mercapto-valine Ethyl Ester Hydrochloride (CAS No. 63474-90-8): Properties, Applications, and Industry Trends

3-Mercapto-valine Ethyl Ester Hydrochloride (CAS 63474-90-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique thiol-functionalized structure. This derivative of valine, esterified with ethanol and stabilized as a hydrochloride salt, exhibits enhanced solubility and reactivity compared to its non-esterified counterparts. The presence of both mercapto (-SH) and ester (-COOR) groups makes it valuable for peptide synthesis, enzyme inhibition studies, and as a building block in drug discovery.

Recent advancements in cysteine protease inhibitor development have spotlighted compounds like 3-Mercapto-valine Ethyl Ester Hydrochloride, particularly for targeting viral proteases and inflammatory pathways. Researchers are investigating its potential in modulating redox-sensitive biological systems, aligning with growing interest in antioxidant therapeutics and thiol-based drug design. The compound's ethyl ester moiety improves cell membrane permeability, a critical factor in developing bioavailable enzyme inhibitors.

From a synthetic chemistry perspective, CAS 63474-90-8 serves as a versatile intermediate for introducing thiol groups into complex molecules. Its application extends to peptide modification strategies, where controlled disulfide bond formation is essential for stabilizing protein structures. The pharmaceutical industry increasingly utilizes such protected amino acid derivatives to develop prodrugs with improved pharmacokinetic profiles, addressing challenges in oral drug delivery.

Analytical characterization of 3-Mercapto-valine Ethyl Ester Hydrochloride typically involves HPLC-MS and NMR techniques to verify purity and structural integrity. Stability studies indicate proper storage under inert atmosphere at 2-8°C maximizes shelf life, with particular attention to preventing thiol oxidation. These handling protocols mirror best practices for similar sulfur-containing amino acid analogs used in research settings.

The compound's relevance continues to grow in bioconjugation chemistry, where its reactive thiol group enables site-specific protein labeling - a technique crucial for developing antibody-drug conjugates (ADCs) and diagnostic probes. This aligns with current trends in precision medicine and targeted therapy development. Furthermore, its application in creating enzyme-activated prodrugs demonstrates potential for tumor-selective drug release systems.

Industrial scale production of 3-Mercapto-valine Ethyl Ester Hydrochloride requires specialized facilities capable of handling air-sensitive compounds. Manufacturers employ strict quality control measures to ensure consistent enantiomeric purity, particularly for pharmaceutical-grade material. The growing demand for chiral building blocks in asymmetric synthesis further drives optimization of production protocols for this compound.

Emerging research explores the compound's utility in metal chelation applications, leveraging the thiol group's affinity for various metal ions. This property finds applications in developing contrast agents for medical imaging and metal-sequestering therapeutics. Such diverse applications position CAS 63474-90-8 as a multifunctional tool in both academic and industrial research environments.

Environmental and safety assessments of 3-Mercapto-valine Ethyl Ester Hydrochloride follow standard protocols for laboratory chemicals. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this compound, consistent with general laboratory safety practices for thiol-containing compounds.

The global market for specialized amino acid derivatives like 3-Mercapto-valine Ethyl Ester Hydrochloride reflects increasing investment in peptide-based therapeutics. Market analysts project steady growth in this sector, driven by expanding applications in drug discovery and biomaterials science. This trend underscores the compound's importance as a research tool and potential therapeutic component in developing next-generation pharmaceuticals.